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Compound of Interest

Compound Name: 1-Pentanethiol

Cat. No.: B094126 Get Quote

Essential Safety and Handling Guide for 1-
Pentanethiol
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Pentanethiol. Adherence to

these protocols is essential for ensuring laboratory safety and minimizing risk.

Quantitative Data Summary
For quick reference, the following tables summarize key quantitative data for 1-Pentanethiol.

Table 1: Physical and Chemical Properties of 1-Pentanethiol
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Property Value

CAS Number 110-66-7[1][2][3]

Molecular Formula C5H12S[2][4]

Molecular Weight 104.21 g/mol [4]

Appearance
Clear, colorless to pale yellow liquid with a

strong, unpleasant odor[2][5]

Boiling Point 126 °C (lit.)[6]

Melting Point -76 °C[6]

Flash Point 18 °C / 64.4 °F (closed cup)[4]

Density 0.84 g/mL at 25 °C (lit.)[6]

Vapor Density 3.59 (Air = 1)[7]

Vapor Pressure 27.4 mmHg at 37.7 °C

Solubility in Water Insoluble[5][7]

Table 2: Occupational Exposure Limits for 1-Pentanethiol

Organization Limit

NIOSH REL C 0.5 ppm (2.1 mg/m³) [15-minute][5][8]

OSHA PEL None established[5][8]

Operational and Disposal Plans
Personal Protective Equipment (PPE)
Proper selection and use of PPE are the most critical lines of defense when handling 1-
Pentanethiol.

Hand Protection: Wear appropriate chemical-resistant gloves, such as nitrile gloves.[2]

Always inspect gloves for damage before use and wash hands thoroughly after handling.[2]
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Eye and Face Protection: Chemical splash goggles are mandatory.[2] For operations with a

higher risk of splashing, a face shield should be worn in addition to goggles.[2] Eyewash

stations must be readily accessible.[3]

Skin and Body Protection: A flame-resistant lab coat or chemical-resistant apron should be

worn.[2] Wear appropriate protective clothing to prevent any possibility of skin exposure.[1]

Safety showers should be close to the workstation.[3]

Respiratory Protection: All work with 1-Pentanethiol should be conducted in a certified

chemical fume hood or with another form of adequate local exhaust ventilation to keep

airborne concentrations low.[1][2] If exposure limits are exceeded, a NIOSH/MSHA-approved

respirator with an organic vapor cartridge is required.[1][9]

Handling and Storage Protocol
1-Pentanethiol is a highly flammable liquid and vapor that requires careful handling and

storage.[3][4]

Handling:

Ventilation: Always handle 1-Pentanethiol inside a properly functioning chemical fume hood.

[2]

Ignition Sources: Keep the chemical away from all sources of ignition, including heat, sparks,

open flames, and hot surfaces.[4] Use spark-proof tools and explosion-proof equipment.[3][4]

Grounding: Ground and bond containers when transferring material to prevent static

electricity discharge.[3][4]

Personal Hygiene: Do not eat, drink, or smoke in the work area.[4] Wash hands and any

exposed skin thoroughly after handling.[2]

Storage:

Container: Store in a tightly closed, properly labeled container.[1][2]

Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1][2]
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Incompatibilities: Keep away from incompatible materials such as strong oxidizing agents,

reducing agents, bases, and metals.[3][4]

Spill and Emergency Procedures
Small Spill Response:

Evacuate: Immediately evacuate all non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Contain: Absorb the spill with an inert, non-combustible material like sand, vermiculite, or

earth.[1][4]

Collect: Using non-sparking tools, scoop the absorbent material into a suitable, sealed

container for hazardous waste disposal.[4][7]

First Aid Measures:

Inhalation: Move the victim to fresh air immediately.[1] If breathing is difficult, administer

oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[1] Seek medical aid if irritation develops or

persists.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[10] If the victim is conscious and alert, give 2-4 cupfuls

of milk or water.[1] Seek immediate medical attention.[1]

Disposal Plan
Chemical waste generators must adhere to federal, state, and local regulations for hazardous

waste disposal.[1]
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Classification: Determine if the discarded chemical is classified as hazardous waste

according to US EPA guidelines (40 CFR Parts 261.3).[1]

Containment: Collect waste 1-Pentanethiol and contaminated materials in a designated,

sealed, and properly labeled hazardous waste container.

Disposal: Dispose of the waste through a licensed professional waste disposal service. Do

not dispose of it down the drain or into the environment.[10]

Procedural Workflow Diagram
The following diagram illustrates the logical workflow for safely handling 1-Pentanethiol, from

preparation to emergency response.
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Workflow for Handling 1-Pentanethiol

Preparation
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Waste & Disposal
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2. Verify Fume Hood
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3. Handle in Fume Hood
(Avoid Ignition Sources)

4. Store Securely
(Cool, Dry, Ventilated Area)

Spill Detected

If Spill Occurs

Personnel Exposure

If Exposure Occurs

5. Collect Waste
(Sealed, Labeled Container)

6. Professional Disposal

Contain & Clean Up
(Inert Material, Non-Sparking Tools)

Provide First Aid
(Flush, Fresh Air)

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Pentanethiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 1-
Pentanethiol]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b094126?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

